Cas no 1356819-80-1 (2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid)

• Product Name: 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid
• CAS No: 1356819-80-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5820317
• PubChem ID: 133575533
• Update Time: 2025-06-15

2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid
• 1356819-80-1
• Z940506432
• EN300-26578976
• 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid

• Inchi： 1S/C16H16N2O4/c1-10(16(20)21)22-14-4-2-3-11(8-14)7-12(9-17)15(19)18-13-5-6-13/h2-4,7-8,10,13H,5-6H2,1H3,(H,18,19)(H,20,21)/b12-7+
• InChI Key： HDWMNMYBLZIXCR-KPKJPENVSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C=1)OC(C(=O)O)C)NC1CC1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid

Introduction to 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid (CAS No. 1356819-80-1)

2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid (CAS No. 1356819-80-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a complex aromatic and cyano-containing structure. The intricate molecular architecture of this compound makes it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid is characterized by a phenoxy group attached to a propanoic acid moiety, with a substituted ethenyl group containing a cyano and cyclopropylcarbamoyl functional group. This combination of functional groups imparts unique physicochemical properties to the molecule, making it suitable for a wide range of studies and applications.

Recent research has highlighted the potential of 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid in various biological contexts. One notable area of interest is its role as a potential therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good stability in plasma and tissues. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have shown that 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid has a low toxicity profile at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects. Ongoing research is focused on optimizing the chemical structure to enhance its therapeutic efficacy while minimizing any adverse effects.

The synthesis of 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the coupling of 3-cyanostyryl chloride with cyclopropylamine followed by esterification with 3-phenoxypropionic acid. These synthetic methods provide a robust foundation for large-scale production, which is essential for clinical trials and commercialization.

In conclusion, 2-{3-[2-Cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenoxy}propanoic acid (CAS No. 1356819-80-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.